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  3. 2-{2-hydroxy-3-nitrobenzylidene}-5-(3-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
2-{2-hydroxy-3-nitrobenzylidene}-5-(3-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide 2-{2-hydroxy-3-nitrobenzylidene}-5-(3-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0939761
InChI: InChI=1S/C28H22N4O6S/c1-16-23(26(34)30-19-10-4-3-5-11-19)24(17-8-6-12-20(14-17)38-2)31-27(35)22(39-28(31)29-16)15-18-9-7-13-21(25(18)33)32(36)37/h3-15,24,33H,1-2H3,(H,30,34)/b22-15+
SMILES: CC1=C(C(N2C(=O)C(=CC3=C(C(=CC=C3)[N+](=O)[O-])O)SC2=N1)C4=CC(=CC=C4)OC)C(=O)NC5=CC=CC=C5
Molecular Formula: C28H22N4O6S
Molecular Weight: 542.6 g/mol

2-{2-hydroxy-3-nitrobenzylidene}-5-(3-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

CAS No.:

Cat. No.: VC0939761

Molecular Formula: C28H22N4O6S

Molecular Weight: 542.6 g/mol

* For research use only. Not for human or veterinary use.

2-{2-hydroxy-3-nitrobenzylidene}-5-(3-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide -

Specification

Molecular Formula C28H22N4O6S
Molecular Weight 542.6 g/mol
IUPAC Name (2E)-2-[(2-hydroxy-3-nitrophenyl)methylidene]-5-(3-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Standard InChI InChI=1S/C28H22N4O6S/c1-16-23(26(34)30-19-10-4-3-5-11-19)24(17-8-6-12-20(14-17)38-2)31-27(35)22(39-28(31)29-16)15-18-9-7-13-21(25(18)33)32(36)37/h3-15,24,33H,1-2H3,(H,30,34)/b22-15+
Standard InChI Key OJOMDXAGLRIWSM-PXLXIMEGSA-N
Isomeric SMILES CC1=C(C(N2C(=O)/C(=C\C3=C(C(=CC=C3)[N+](=O)[O-])O)/SC2=N1)C4=CC(=CC=C4)OC)C(=O)NC5=CC=CC=C5
SMILES CC1=C(C(N2C(=O)C(=CC3=C(C(=CC=C3)[N+](=O)[O-])O)SC2=N1)C4=CC(=CC=C4)OC)C(=O)NC5=CC=CC=C5
Canonical SMILES CC1=C(C(N2C(=O)C(=CC3=C(C(=CC=C3)[N+](=O)[O-])O)SC2=N1)C4=CC(=CC=C4)OC)C(=O)NC5=CC=CC=C5

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